Cas no 51956-02-6 (5-amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 5-amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 51956-02-6
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD01463527
• CID: 1578318
• PubChem ID: 44122260
• Update Time: 2025-09-21

5-amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-5-amine, 2,3-dihydro-, 1,1-dioxide
• 1,1-dioxo-2,3-dihydro-1-benzothiophen-5-amine
• 5-amino-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 51956-02-6
• CS-0116658
• 5-Amino-2,3-dihydro-1H-1-benzothiophene-1,1-dione
• 5-amino-2,3-dihydro-1
• BCA95602
• 1,1-dioxo-2,3-dihydro-1H-1lambda6-benzo[b]thiophen-5-ylamine
• 1,1-Dioxo-2,3-dihydro-1H-benzo[b]thiophen-5-ylamine
• EN300-111838
• SCHEMBL2817739
• 5-amino-2,3-dihydrobenzo[b]thiophene 1,1-dioxide
• 1,1-dioxido-2,3-dihydro-1-benzothien-5-ylamine
• 2,3-dihydro-1-benzothiophen-5-amine 1,1-dioxide
• AKOS004912045
• F94596
• DTXSID70657484
• MUJRANWRSSQSBC-UHFFFAOYSA-N
• E?-benzothiophene-1,1-dione

• MDL： MFCD01463527
• Inchi： 1S/C8H9NO2S/c9-7-1-2-8-6(5-7)3-4-12(8,10)11/h1-2,5H,3-4,9H2
• InChI Key： MUJRANWRSSQSBC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2CC1)N)(=O)=O

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16